Cas no 7466-02-6 (Phenol,2,4,5-trichloro-, 1-(4-methylbenzenesulfonate))

• Product Name: Phenol,2,4,5-trichloro-, 1-(4-methylbenzenesulfonate)
• CAS No: 7466-02-6
• MF: C₁₃H₉Cl₃O₃S
• MW: 351.632759809494
• CID: 574161
• PubChem ID: 346075
• Update Time: 2025-04-19

Phenol,2,4,5-trichloro-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,5-trichloro-, 1-(4-methylbenzenesulfonate)
• NSC404097; AC1L846B; NSC-404097;
• 2,4,5-trichlorophenyl 4-methylbenzene-1-sulfonate
• (2,4,5-trichlorophenyl) 4-methylbenzenesulfonate
• NSC-404097
• EN300-7326203
• DTXSID00323488
• NSC404097
• 7466-02-6

• Inchi： 1S/C13H9Cl3O3S/c1-8-2-4-9(5-3-8)20(17,18)19-13-7-11(15)10(14)6-12(13)16/h2-7H,1H3
• InChI Key： NGSFNIFEQKYBGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OS(C1C=CC(C)=CC=1)(=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 349.93397
• Monoisotopic Mass: 349.933798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 5.80370